molecular formula C7H11N3 B8770762 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-b]pyridine

2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-b]pyridine

Cat. No.: B8770762
M. Wt: 137.18 g/mol
InChI Key: LMKWUPAUGHIUOF-UHFFFAOYSA-N
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Description

2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C7H11N3 and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H11N3

Molecular Weight

137.18 g/mol

IUPAC Name

2-methyl-4,5,6,7-tetrahydropyrazolo[4,3-b]pyridine

InChI

InChI=1S/C7H11N3/c1-10-5-7-6(9-10)3-2-4-8-7/h5,8H,2-4H2,1H3

InChI Key

LMKWUPAUGHIUOF-UHFFFAOYSA-N

Canonical SMILES

CN1C=C2C(=N1)CCCN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl 2-methyl-6,7-dihydro-2H-pyrazolo[4,3-b]pyridine-4(5H)-carboxylate (56 mg, 236 mol) in CH2Cl2 (4.00 mL) was added TFA (740 mg, 500 μL, 6.49 mmol) at room temperature. After 18 h, the reaction mixture was concentrated in vacuo and the residue obtained was purified by chromatography (40 g column, 50 m silica-gel from Analogix, 0 to 5% 9:1 methanol:ammonium hydroxide in CH2Cl2, 20 min) to give 2-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-b]pyridine (25 mg, 77%). 1H NMR (CHLOROFORM-d) δ: 6.81 (s, 1H), 3.75 (s, 3H), 3.11-3.18 (m, 2H), 3.04 (s, 1H), 2.73 (t, J=6.4 Hz, 2H), 1.86-2.00 (m, 2H).
Name
Quantity
500 μL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One

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